Cas no 29263-10-3 (1,3,5-Triazine,2,4,6-tripropoxy-)
29263-10-3 structure
Product Name:1,3,5-Triazine,2,4,6-tripropoxy-
CAS No:29263-10-3
MF:C12H21N3O3
MW:255.31344294548
CID:273983
Update Time:2024-01-27
1,3,5-Triazine,2,4,6-tripropoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2,4,6-tripropoxy-
- 2,4,6-TRIPROPOXY-S-TRIAZINE
- 1,3,5-Triazine, 2,4,6-tripropoxy-
- 2,4,6-tripropoxy-[1,3,5]triazine
-
- Inchi: 1S/C12H21N3O3/c1-4-7-16-10-13-11(17-8-5-2)15-12(14-10)18-9-6-3/h4-9H2,1-3H3
- InChI Key: OTFGKNPRQHOROP-UHFFFAOYSA-N
- SMILES: N1=C(OCCC)N=C(OCCC)N=C1OCCC
Computed Properties
- Exact Mass: 255.15843
- Monoisotopic Mass: 255.158292
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
Experimental Properties
- Density: 1.063
- Melting Point: 30-33 °C
- Boiling Point: 366.3°Cat760mmHg
- Flash Point: 133.5°C
- Refractive Index: 1.481
- PSA: 66.36
- pka: 1.99±0.10(Predicted)
1,3,5-Triazine,2,4,6-tripropoxy- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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